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Compound of Interest

Compound Name: Suc-Ala-Pro-Ala-Amc

Cat. No.: B15577736

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for performing a chymotrypsin inhibition assay,

a critical tool in drug discovery and enzyme kinetics studies. The protocol details the necessary

reagents, step-by-step experimental procedure, and data analysis methods, including the

determination of IC50 values for potential inhibitors.

Principle
Chymotrypsin is a serine protease that catalyzes the hydrolysis of peptide bonds, preferentially

at the C-terminal side of aromatic amino acids (tyrosine, tryptophan, and phenylalanine). This

assay utilizes a chromogenic or fluorogenic substrate that, when cleaved by chymotrypsin,

releases a product that can be quantified spectrophotometrically or fluorometrically. The

presence of an inhibitor will decrease the rate of substrate hydrolysis, and the extent of this

inhibition can be used to determine the inhibitor's potency.

A common chromogenic substrate is N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide (Suc-AAPF-

pNA).[1][2] Chymotrypsin cleaves this substrate, releasing p-nitroaniline (pNA), which has a

strong absorbance at 405-410 nm.[2]
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Materials and Reagents
Reagent Supplier Catalog Number Storage

α-Chymotrypsin (from

bovine pancreas)
Sigma-Aldrich C4129 2-8°C

N-Succinyl-Ala-Ala-

Pro-Phe-p-nitroanilide
Sigma-Aldrich S7388 -20°C

Tris-HCl Buffer (pH

7.8)
- - Room Temperature

Calcium Chloride

(CaCl2)
Sigma-Aldrich C3881 Room Temperature

Dimethyl Sulfoxide

(DMSO)
Sigma-Aldrich D8418 Room Temperature

Test Inhibitor

Compound
- - Varies

96-well microplate,

clear, flat-bottom
- - -

Microplate reader - - -

Experimental Protocols
Reagent Preparation

Assay Buffer (50 mM Tris-HCl, 20 mM CaCl2, pH 7.8):

Dissolve Trizma base in deionized water to a final concentration of 50 mM.

Adjust the pH to 7.8 at 25°C using 1 M HCl.

Add Calcium Chloride to a final concentration of 20 mM.

Store at room temperature.

α-Chymotrypsin Stock Solution (1 mg/mL):
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Dissolve α-chymotrypsin in 1 mM HCl to a concentration of 1 mg/mL.

Prepare fresh daily and keep on ice.

Working Chymotrypsin Solution (1 µg/mL):

Dilute the chymotrypsin stock solution in the Assay Buffer to a final concentration of 1

µg/mL immediately before use.

Substrate Stock Solution (100 mM):

Dissolve N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide in DMSO to a concentration of 100

mM.[2]

Store at -20°C in aliquots.

Working Substrate Solution (1 mM):

Dilute the substrate stock solution in Assay Buffer to a final concentration of 1 mM

immediately before use.

Test Inhibitor Solutions:

Prepare a stock solution of the test inhibitor in a suitable solvent (e.g., DMSO).

Perform serial dilutions of the stock solution to create a range of concentrations for testing.

Assay Procedure
Prepare the Microplate:

Add 20 µL of the appropriate test inhibitor dilution to the designated wells.

For the positive control (no inhibition), add 20 µL of the solvent used for the inhibitor (e.g.,

DMSO).

For the negative control (no enzyme activity), add 20 µL of Assay Buffer.

Add Enzyme:
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Add 160 µL of the working chymotrypsin solution to all wells except the negative control

wells.

Add 160 µL of Assay Buffer to the negative control wells.

Pre-incubation:

Mix the contents of the wells gently by pipetting up and down.

Incubate the plate at 25°C for 10 minutes.

Initiate the Reaction:

Add 20 µL of the working substrate solution to all wells. The final volume in each well will

be 200 µL.

Measure Absorbance:

Immediately measure the absorbance at 405 nm using a microplate reader in kinetic

mode.

Record the absorbance every minute for 15-30 minutes.

Data Presentation and Analysis
The rate of the reaction (V) is determined from the linear portion of the absorbance versus time

plot (ΔA405/min).

Percentage Inhibition Calculation
The percentage of chymotrypsin inhibition for each inhibitor concentration is calculated using

the following formula:

% Inhibition = [ (V_control - V_inhibitor) / V_control ] * 100

Where:

V_control is the rate of reaction in the absence of the inhibitor (positive control).
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V_inhibitor is the rate of reaction in the presence of the inhibitor.

IC50 Determination
The IC50 is the concentration of an inhibitor that reduces the enzyme activity by 50%. It is

determined by plotting the percentage inhibition against the logarithm of the inhibitor

concentration and fitting the data to a sigmoidal dose-response curve.

Table 1: Example Data for IC50 Determination

Inhibitor
Concentration (µM)

Log(Inhibitor
Concentration)

Average Reaction
Rate (ΔA405/min)

% Inhibition

0 (Control) - 0.150 0

0.1 -1.00 0.135 10

1 0.00 0.105 30

10 1.00 0.075 50

100 2.00 0.030 80

1000 3.00 0.015 90

From the curve generated using the data in Table 1, the IC50 value can be interpolated as the

inhibitor concentration that corresponds to 50% inhibition.
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Caption: Experimental workflow for the chymotrypsin inhibition assay.
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Mechanism of Chymotrypsin Inhibition
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Caption: Simplified mechanism of competitive chymotrypsin inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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